Cas no 14148-09-5 (Pregnan-20-one,3-(acetyloxy)-5,6-epoxy-, (3b,5a,6a)-)

• Product name: Pregnan-20-one,3-(acetyloxy)-5,6-epoxy-, (3b,5a,6a)-
• CAS No: 14148-09-5
• MF: C₂₃H₃₄O₄
• Molecular Weight: 374.51366
• CID: 152202
• PubChem ID: 228154

Pregnan-20-one,3-(acetyloxy)-5,6-epoxy-, (3b,5a,6a)- Properties

Names and Identifiers

• Pregnan-20-one,3-(acetyloxy)-5,6-epoxy-, (3b,5a,6a)-
• 17β-Acetyl-5,6α-epoxy-5α-androstane-3β-ol acetate
• 5.alpha.-Pregnan-20-one, 5,6.alpha.-epoxy-3.beta.-hydroxy-, acetate
• Pregnan-20-one, 3-(acetyloxy)-5,6-epoxy-, (3.beta.,5.alpha.,6.alpha.)-
• Pregnan-20-one, 3-(acetyloxy)-5,6-epoxy-, (3?,5?,6?)-
• Pregnan-20-one,6-epoxy-, (3.beta.,5.alpha.,6.alpha.)-
• NSC-20794
• [(1S,2R,5S,7R,9S,11S,12S,15S,16S)-15-Acetyl-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadecan-5-yl] acetate
• 14148-09-5
• NSC-63554
• DTXSID001016537
• 5.alpha.-Pregnan-20-one,6.alpha.-epoxy-3.beta.-hydroxy-, acetate
• NSC63554
• MLS002693440
• NSC20794

• Inchi： InChI=1S/C23H34O4/c1-13(24)17-5-6-18-16-11-20-23(27-20)12-15(26-14(2)25)7-10-22(23,4)19(16)8-9-21(17,18)3/h15-20H,5-12H2,1-4H3
• InChIKey： JRCRFBRVIWOWLF-UHFFFAOYSA-N
• SMILES： CC(OC1CCC2(C3CCC4(C(CCC4C3CC3OC23C1)C(=O)C)C)C)=O

Computed Properties

• 精确分子量: 374.24570956g/mol
• 同位素质量: 374.24570956g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 4
• 重原子数量: 27
• 可旋转化学键数量: 3
• 复杂度: 688
• 共价键单元数量: 1
• 确定原子立构中心数量: 9
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 4
• 拓扑分子极性表面积: 55.9Ų